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Cat. No.: B10828450 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to measuring apoptosis induced by

SM-433, a potent Smac mimetic that functions as an inhibitor of Inhibitor of Apoptosis Proteins

(IAPs).[1] By targeting IAPs, SM-433 promotes the activation of caspases, the key

executioners of apoptosis, making it a promising candidate for cancer therapy. This document

outlines the underlying mechanism of SM-433-induced apoptosis and provides detailed

protocols for its quantification.

Mechanism of Action: SM-433 Induced Apoptosis
In healthy cells, Inhibitor of Apoptosis Proteins (IAPs) bind to and suppress the activity of

caspases, thereby preventing unwanted apoptosis. In cancer cells, the overexpression of IAPs

can contribute to tumor survival and resistance to therapy. SM-433, as a Smac mimetic, mimics

the endogenous mitochondrial protein Smac/DIABLO. Upon its introduction, SM-433 binds to

IAPs, displacing them from caspases. This action liberates caspases, particularly caspase-3

and caspase-7, allowing them to execute the apoptotic program, which is characterized by

distinct morphological and biochemical changes within the cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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